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Compound of Interest

Compound Name: 3-Dimethylaminoacrolein

Cat. No.: B3021025

Introduction

3-Dimethylaminoacrolein (CAS No: 927-63-9) is a highly reactive and versatile organic
compound instrumental in various synthetic pathways, particularly in pharmaceutical and
chemical research. Its molecular formula is C5SHINO, and it has a molecular weight of
approximately 99.13 g/mol .[1][2][3] This guide provides a comprehensive overview of its safety
data, handling protocols, and emergency procedures, tailored for researchers, scientists, and
professionals in drug development.

Hazard Identification and Classification

3-Dimethylaminoacrolein is classified as a hazardous chemical and is corrosive.[1][3] The
primary danger associated with this substance is its ability to cause severe skin burns and
serious eye damage.[1][3][4][5] It is also harmful if swallowed or in contact with the skin and
may cause respiratory irritation and allergic skin reactions.[1][6]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

) ) o H314: Causes severe skin
Skin Corrosion/Irritation Category 1/ 1B
burns and eye damage[1][3]

Serious Eye Damage/Eye

o Category 1 Causes serious eye damage[1]
Irritation
Specific Target Organ Toxicity May cause respiratory

] Category 3 o
(Single Exposure) irritation[1]
Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed[6]

o H312: Harmful in contact with

Acute Toxicity (Dermal) Category 4

skin[6]

. o H317: May cause an allergic
Skin Sensitization - _ _
skin reaction[6]

Signal Word:Danger[1][4][5]

Physical and Chemical Properties

Understanding the physical and chemical properties of 3-Dimethylaminoacrolein is crucial for
its safe handling and use in experimental settings.

Table 2: Physical and Chemical Data
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Property Value

Appearance Light brown to brown liquid[1]
Molecular Weight 99.13 g/mol [1]

Boiling Point 270 - 273 °C @ 760 mmHg[1][7]
Density 0.99 g/mL at 25 °C[7]

Flash Point 113 °C/ 235.4 °F (closed cup)[1][5]
Refractive Index n20/D 1.584[4][7]

Solubility Soluble in water[2]

Handling, Storage, and Personal Protection

Strict adherence to safety protocols is mandatory when working with 3-
Dimethylaminoacrolein to minimize exposure risk.

Experimental Protocol for Safe Handling

e Engineering Controls: All work must be conducted in a certified chemical fume hood to
prevent inhalation of vapors.[1][8] Ensure that a safety shower and an eyewash station are
readily accessible and in close proximity to the workstation.[1]

o Personal Protective Equipment (PPE): Wear the appropriate PPE as detailed in Table 3.
Inspect gloves for integrity before use.

» Dispensing: When transferring the liquid, avoid splashing. Use appropriate tools and
techniques to handle the substance.

» Avoiding Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.
[1] Avoid breathing any mists or vapors.[1]

e Hygiene: Wash hands thoroughly with soap and water after handling the chemical and
before leaving the laboratory.[1] Do not eat, drink, or smoke in the work area.[6]

Storage Protocol
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» Store in a dry, cool, and well-ventilated area designated for corrosive materials.[1]

o Keep containers tightly sealed to prevent exposure to air and moisture, as the substance is
air-sensitive.[1]

o Store under an inert atmosphere (e.g., nitrogen or argon).[1][8]

» Refrigerated storage is recommended.[1]

» Incompatible materials include strong oxidizing agents and strong acids.[1]

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Chemical safety goggles or a face shield
Eye/Face Protection (conforming to EN166 or OSHA 29 CFR
1910.133 standards).[1]

Chemical-resistant gloves (consult manufacturer
Skin Protection for appropriate type) and protective clothing to

prevent skin exposure.[1][8]

Not required under normal use with adequate

) ) ventilation.[1] If ventilation is insufficient or in

Respiratory Protection ] ] )
case of aerosol formation, use a respirator with

a suitable filter (e.g., type ABEK EN14387).

Emergency and First Aid Protocols

Immediate and appropriate action is critical in the event of an exposure or spill.
First Aid Measures

o General Advice: In case of an accident, immediately seek medical attention and show the
Safety Data Sheet to the attending physician.[1]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open.[1] Remove contact lenses if present and easy to do so.[1] Continue
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rinsing and call an ophthalmologist immediately.[6]

o Skin Contact: Immediately remove all contaminated clothing and shoes.[1] Wash the affected
area with plenty of water and soap for at least 15 minutes.[1] Seek immediate medical
attention.[1] Contaminated clothing must be washed before reuse.[1][6]

 Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for
breathing.[1][6] If the victim is not breathing, administer artificial respiration.[1] Seek
immediate medical attention.[1]

e Ingestion: DO NOT induce vomiting.[1][6] If the person is conscious, rinse their mouth with
water and have them drink up to two glasses of water.[6] Never give anything by mouth to an
unconscious person.[1] Seek immediate medical attention.[1] Ingestion can cause severe
swelling and damage, with a risk of perforation.[1]

Accidental Release Protocol

In the event of a spill, follow a structured response to ensure safety and proper cleanup. The
workflow below outlines the necessary steps.
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Initial Response

Spill Detected

Evacuate Immediate Area
Alert Personnel

Don Appropriate PPE

(Gloves, Goggles, Respirator if needed)

& Cleanup

Ensure Adequate Ventilation
(Fume Hood)

Contain Spill with Inert
Absorbent Material
(e.g., dry sand, vermiculite)

Carefully Collect Absorbed Material
into a Labeled, Sealable Container

Final [Steps

Decontaminate Spill Area
with Soap and Water

Dispose of Waste Container
as Hazardous Waste

Report Incident to Safety Officer

Workflow for 3-Dimethylaminoacrolein Spill Response

Click to download full resolution via product page

Caption: Logical workflow for responding to a chemical spill.
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Fire-Fighting and Toxicological Information

Fire-Fighting Measures

o Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical, dry sand, or alcohol-
resistant foam to extinguish fires.[1]

o Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors.[1] Hazardous combustion products include carbon monoxide (CO), carbon dioxide
(C0O2), and nitrogen oxides (NOx).[1]

¢ Protective Equipment: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA) with a full face-piece operated in pressure-demand or other
positive pressure mode.[1]

Toxicological Information

The primary toxicological effect is severe corrosion. The substance causes burns upon any
route of exposure (skin, eyes, ingestion, inhalation).[1] Ingestion is particularly dangerous, as it
may cause perforation of the esophagus or stomach.[1] There is no specific information
available regarding chronic health effects from long-term exposure.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of 3-
Dimethylaminoacrolein]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3021025#3-dimethylaminoacrolein-safety-data-
sheet-sds-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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